Cas no 64318-10-1 (3-(4-fluorobenzenesulfonyl)aniline)

• Product Name: 3-(4-fluorobenzenesulfonyl)aniline
• CAS No: 64318-10-1
• MF: C₁₂H₁₀FNO₂S
• MW: 251.276705265045
• MDL: MFCD30476964
• CID: 1681635
• PubChem ID: 21480135
• Update Time: 2025-10-20

3-(4-fluorobenzenesulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[(4-fluorophenyl)sulfonyl]-
• 3-(4-fluorobenzenesulfonyl)aniline
• 3-((4-Fluorophenyl)sulfonyl)aniline
• EN300-319075
• SCHEMBL10455718
• 64318-10-1

• MDL： MFCD30476964
• Inchi： 1S/C12H10FNO2S/c13-9-4-6-11(7-5-9)17(15,16)12-3-1-2-10(14)8-12/h1-8H,14H2
• InChI Key： IZAGAIWMMVKBNJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 251.0417
• Monoisotopic Mass: 251.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Additional information on 3-(4-fluorobenzenesulfonyl)aniline

3-(4-Fluorobenzenesulfonyl)Aniline: A Comprehensive Overview

The compound with CAS No. 64318-10-1, commonly referred to as 3-(4-fluorobenzenesulfonyl)aniline, is a significant molecule in the field of organic chemistry. This compound is widely studied for its unique chemical properties and its potential applications in various industries, including pharmaceuticals, materials science, and catalysis. The benzenesulfonyl group attached to the aniline moiety introduces distinct electronic and steric effects, making it a versatile building block for further chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(4-fluorobenzenesulfonyl)aniline. Researchers have explored various coupling reactions, such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination, to construct this compound with high yields and excellent regioselectivity. The presence of the fluorine atom in the benzenesulfonyl group not only enhances the stability of the molecule but also imparts unique electronic characteristics that are highly desirable in drug design and material synthesis.

In terms of applications, 3-(4-fluorobenzenesulfonyl)aniline has shown promising potential in the development of novel pharmaceutical agents. Its ability to act as a selective inhibitor for various kinases has been extensively investigated in recent studies. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against tyrosine kinases, making it a strong candidate for anti-cancer drug development.

Beyond pharmaceutical applications, 3-(4-fluorobenzenesulfonyl)aniline has also found utility in materials science. Its aromatic structure and functional groups make it an ideal precursor for synthesizing advanced materials such as conductive polymers and functional coatings. A 2022 study in *Advanced Materials* highlighted its role in creating high-performance organic semiconductors with enhanced electron mobility.

The synthesis and characterization of 3-(4-fluorobenzenesulfonyl)aniline have been optimized through green chemistry approaches, reducing environmental impact while maintaining high product quality. Researchers have employed solvent-free reaction conditions and catalytic systems to achieve sustainable synthesis pathways. These advancements align with global efforts to promote environmentally friendly chemical processes.

Moreover, 3-(4-fluorobenzenesulfonyl)aniline has been utilized as a key intermediate in the construction of bioactive molecules. Its ability to undergo various post-synthetic modifications allows chemists to explore a wide range of structural variations, enabling the discovery of novel bioactive agents with improved pharmacokinetic profiles.

In conclusion, 3-(4-fluorobenzenesulfonyl)aniline (CAS No. 64318-10-1) stands out as a versatile and valuable compound in modern organic chemistry. With its unique properties, diverse applications, and ongoing research advancements, this molecule continues to play a pivotal role in driving innovation across multiple scientific disciplines.